5-(4-(4-Ethoxybenzoyl)piperazin-1-yl)-2-(thiophen-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 5-[4-(4-ethoxybenzoyl)piperazin-1-yl]-2-thiophen-2-yl-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C21H20N4O3S/c1-2-27-16-7-5-15(6-8-16)20(26)24-9-11-25(12-10-24)21-17(14-22)23-19(28-21)18-4-3-13-29-18/h3-8,13H,2,9-12H2,1H3
• InChI Key: ZWNVNPAVGWRDEZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)C4=CC=CS4)C#N
• Molecular Formula: C21H20N4O3S
• Molecular Weight: 408.5 g/mol

Description

5-(4-(4-Ethoxybenzoyl)piperazin-1-yl)-2-(thiophen-2-yl)oxazole-4-carbonitrile, also known as EBO-04, is a synthetic compound that has shown promising results in scientific research.

Scientific Research Applications

Benzoxazole and Piperazine Derivatives in Scientific Research

Benzoxazole and piperazine derivatives are significant in the development of new pharmaceuticals and materials due to their diverse biological activities and functional properties. While the specific compound you mentioned wasn't directly found, related compounds have been studied for various applications:

• Antimicrobial Activities : Derivatives of benzoxazole and piperazine have been synthesized and evaluated for their antimicrobial properties. For example, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and assessed their antimicrobial activities, finding some compounds with good to moderate activities against test microorganisms Bektaş et al., 2007.

• Anticancer Properties : Karayel (2021) conducted a study on benzimidazole derivatives bearing 1,2,4-triazole, examining their mechanism behind anticancer properties using density functional theory and molecular docking. The study showed potential anti-cancer activity based on molecular stabilities and docking studies Karayel, 2021.

• Tuberculostatic Activity : Research on phenylpiperazine derivatives for their tuberculostatic activity showed that certain compounds possess minimum inhibiting concentrations within specific ranges, indicating their potential in treating tuberculosis Foks et al., 2004.

• Antiviral and PET Imaging Applications : Arylpiperazinylthioalkyl derivatives have been synthesized for imaging 5-HT1AR with PET, showcasing the intersection of synthetic chemistry and diagnostic imaging in medical research Gao et al., 2012.

• COX Inhibitors and Analgesic Agents : Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, evaluating them as COX inhibitors with significant analgesic and anti-inflammatory activities Abu‐Hashem et al., 2020.